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Compound of Interest

Compound Name: 2-Ethylphenol-d10

Cat. No.: B3044203

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Ethylphenol-d10 is a deuterated form of 2-ethylphenol, an organic compound with
applications in various scientific fields. Stable isotope-labeled compounds, such as 2-
Ethylphenol-d10, are crucial tools in analytical chemistry, particularly in mass spectrometry-
based quantification methods, where they serve as ideal internal standards. Their physical and
chemical properties are nearly identical to their non-deuterated counterparts, allowing them to
mimic the behavior of the analyte during sample preparation and analysis. This guide provides
a comprehensive overview of the core physical characteristics of 2-Ethylphenol-d10, details
on experimental protocols for their determination, and a typical experimental workflow
illustrating its application.

Chemical and Physical Properties

Precise experimental data for the physical characteristics of 2-Ethylphenol-d10 are not readily
available in the public domain. However, the properties of its non-deuterated analog, 2-
ethylphenol, provide a very close approximation due to the minimal impact of deuterium
substitution on these macroscopic properties. The primary difference lies in the molecular
weight.

Table 1: Summary of Quantitative Data for 2-Ethylphenol-d10 and 2-Ethylphenol
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Property

2-Ethylphenol-d10
(Calculated/Estimated)

2-Ethylphenol
(Experimental)

Molecular Formula

CsD100

CsH100[1]

Molecular Weight 132.23 g/mol [2] 122.16 g/mol [1][3]
CAS Number 721429-63-6[4] 90-00-6
Melting Point Not available -18°Cto-3.4°C
Boiling Point Not available 195-207 °C
) ) ~1.015 - 1.037 g/cm? at 20-25
Density Not available oc
Practically insoluble in water;
Solubility Not available freely soluble in alcohol,
benzene, glacial acetic acid.
Appearance Not specified Colorless liquid.

Experimental Protocols

The following sections describe generalized experimental methodologies for determining the

key physical characteristics of a compound like 2-Ethylphenol-d10.

Determination of Melting Point

The melting point of a substance is the temperature at which it changes state from solid to

liquid.

Methodology:

o Sample Preparation: A small, dry sample of the crystalline solid is packed into a capillary

tube.

o Apparatus: A calibrated melting point apparatus is used. This device typically consists of a

heated block with a sample holder, a thermometer or temperature sensor, and a viewing

lens.
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e Procedure: The capillary tube containing the sample is placed in the heating block. The
temperature is raised at a controlled rate.

e Observation: The temperature at which the first drop of liquid appears (the onset of melting)
and the temperature at which the last crystal melts are recorded as the melting point range.
For a pure substance, this range is typically narrow.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology:

o Apparatus: A distillation apparatus is assembled, consisting of a boiling flask, a condenser, a
receiving flask, and a calibrated thermometer.

e Procedure: The liquid sample is placed in the boiling flask with a few boiling chips to ensure
smooth boiling. The apparatus is heated, and the liquid is brought to a boil.

o Observation: The temperature is recorded when the vapor and liquid are in equilibrium,
indicated by a stable temperature reading on the thermometer as the liquid condenses. The
atmospheric pressure should also be recorded, as boiling point is pressure-dependent.

Determination of Density

Density is the mass of a substance per unit volume.
Methodology:

e Apparatus: A pycnometer (a flask with a specific, accurately known volume) and an analytical
balance are required.

e Procedure:
o The empty pycnometer is weighed.

o The pycnometer is filled with the liquid sample, ensuring no air bubbles are present.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o The filled pycnometer is weighed.

o The temperature of the liquid is recorded.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing
the mass of the liquid by the known volume of the pycnometer.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology:

Solvent Selection: A range of solvents of varying polarity (e.g., water, ethanol, acetone,
hexane) are chosen.

Procedure: A known, small amount of the solute (2-Ethylphenol-d10) is added to a
measured volume of the solvent in a test tube or vial. The mixture is agitated (e.qg., by
vortexing or shaking) at a constant temperature.

Observation: The mixture is visually inspected for the dissolution of the solute. If it dissolves
completely, more solute is added incrementally until saturation is reached (i.e., no more
solute dissolves).

Quantification (Optional): For a quantitative measurement, the saturated solution is filtered to
remove undissolved solute, and the concentration of the dissolved solute in the filtrate is
determined using an analytical technique such as UV-Vis spectroscopy or chromatography.

Application: Use as an Internal Standard in GC-MS
Analysis

2-Ethylphenol-d10 is ideally suited for use as an internal standard in the quantification of 2-

ethylphenol and related phenolic compounds in various matrices, such as environmental,

biological, or pharmaceutical samples. The following diagram illustrates a typical workflow for

such an analysis using Gas Chromatography-Mass Spectrometry (GC-MS).
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GC-MS analysis workflow using an internal standard.
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Conclusion

While specific experimental physical data for 2-Ethylphenol-d10 remains to be fully
characterized in publicly accessible literature, the properties of its non-deuterated form offer
reliable estimates. The primary value of 2-Ethylphenol-d10 lies in its application as an internal
standard for quantitative analysis, where its chemical and physical similarity to the target
analyte ensures high accuracy and precision. The experimental protocols and workflow
detailed in this guide provide a foundational understanding for researchers and scientists
working with this and similar deuterated compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ethylphenol-d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044203#2-ethylphenol-d10-physical-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b3044203?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

